Cas no 1871245-30-5 (benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate)

• Product Name: benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate
• CAS No: 1871245-30-5
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 5792146
• PubChem ID: 165934023
• Update Time: 2025-06-08

benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate
• 1871245-30-5
• EN300-6342983

• Inchi： 1S/C18H18N2O2/c1-18(2,13-19)15-8-10-16(11-9-15)20-17(21)22-12-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,20,21)
• InChI Key： GNGMLQRATQHRGU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(C#N)(C)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.136827821g/mol
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate

Introduction to benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate (CAS No. 1871245-30-5)

benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate (CAS No. 1871245-30-5) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The chemical structure of benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate consists of a benzyl group attached to a carbamate moiety, which in turn is linked to a phenyl ring substituted with a 1-cyano-1-methylethyl group. This intricate arrangement confers the compound with specific chemical and biological properties that make it an interesting candidate for various applications.

In the realm of pharmaceutical research, benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate has been investigated for its potential as a drug candidate. Recent studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory and analgesic effects. These properties are attributed to its ability to modulate specific biological pathways and receptors, making it a valuable target for further development.

One of the key areas of interest in the study of benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate is its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce the activation of inflammatory signaling pathways. These findings suggest that benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate could be developed into a novel therapeutic agent for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory properties, benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate has also shown potential as an analgesic. Pain management remains a significant challenge in healthcare, and the development of new analgesic agents is crucial. Studies have indicated that this compound can effectively alleviate pain by interacting with specific pain receptors and modulating pain signaling pathways. This makes it a promising candidate for the development of new analgesic drugs, particularly for conditions such as neuropathic pain and chronic pain syndromes.

In addition to its therapeutic potential, benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate has also been explored for its use in chemical synthesis and material science. The unique structural features of this compound make it an excellent building block for the synthesis of more complex molecules and materials. Researchers have utilized this compound as a starting material in various synthetic routes, leading to the development of novel compounds with diverse applications in fields such as organic electronics and catalysis.

The safety profile of benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate is another important aspect that has been extensively studied. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for further development into pharmaceutical products. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, benzyl N-[4-(1-cyano-1-methylethyl)phenyl]carbamate (CAS No. 1871245-30-5) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features and promising pharmacological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, contributing to the advancement of science and medicine.